Cas no 177216-32-9 (O,O',N-Tripropanal Ganciclovir)
177216-32-9 structure
Product Name:O,O',N-Tripropanal Ganciclovir
CAS No:177216-32-9
MF:C18H25N5O7
MW:423.420404195786
CID:1071429
PubChem ID:135440665
Update Time:2025-04-20
O,O',N-Tripropanal Ganciclovir Chemical and Physical Properties
Names and Identifiers
-
- Imp. J (EP): 2-[2-(Propanoylamino)-6-oxo-1,6-dihydro-9H-purin-9-yl]methoxy]propane-1,3-diyl dipropanoate (Ganciclovir Tripropionate)
- [2-[[6-oxo-2-(propanoylamino)-3H-purin-9-yl]methoxy]-3-propanoyloxypropyl] propanoate
- 2-[2-(Propanoylamino)-6-oxo-1,6-dihydro-9H-purin-9-yl]methoxy]propane-1,3-diyl dipropanoate (Ganciclovir Tripropionate)
- [2-[[6-oxo-2-(propanoylamino)-1H-purin-9-yl]methoxy]-3-propanoyloxypropyl] propanoate
- O,O',N-Tripropanal Ganciclovir
- UNII-320PG0G2RJ
- 2-((6-Oxo-2-propionamido-1,6-dihydro-9H-purin-9-yl)methoxy)propane-1,3-diyl dipropionate
- 2-(2-(Propanoylamino)-6-oxo-1,6-dihydro-9H-purin-9-yl)methoxy)propane-1,3-diyl dipropanoate
- 320PG0G2RJ
- DTXSID40170271
- 2-[2-(Propanoylamino)-6-oxo-1,6-dihydro-9H-purin-9-yl]methoxy]propane-1,3-diyl dipropanoate; Ganciclovir Imp. J (EP); Ganciclovir Tripropionate; Ganciclovir Impurity J
- Q27256105
- GANCICLOVIR IMPURITY J [EP IMPURITY]
- PROPANAMIDE, N-(6,9-DIHYDRO-6-OXO-9-((2-(1-OXOPROPOXY)-1-((1-OXOPROPOXY)METHYL)ETHOXY)METHYL)-1H-PURIN-2-YL)-
- N-[6,9-Dihydro-6-oxo-9-[[2-(1-oxopropoxy)-1-[(1-oxopropoxy)methyl]ethoxy]methyl]-1H-purin-2-yl]propanamide
- 177216-32-9
-
- Inchi: 1S/C18H25N5O7/c1-4-12(24)20-18-21-16-15(17(27)22-18)19-9-23(16)10-30-11(7-28-13(25)5-2)8-29-14(26)6-3/h9,11H,4-8,10H2,1-3H3,(H2,20,21,22,24,27)
- InChI Key: LQZYGPASWDRRFI-UHFFFAOYSA-N
- SMILES: O(CN1C=NC2C(NC(NC(CC)=O)=NC1=2)=O)C(COC(CC)=O)COC(CC)=O
Computed Properties
- Exact Mass: 423.17539815g/mol
- Monoisotopic Mass: 423.17539815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 13
- Complexity: 664
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 150Ų
Experimental Properties
- Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.08 g/l) (25 º C),
O,O',N-Tripropanal Ganciclovir Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
O,O',N-Tripropanal Ganciclovir Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T814010-5mg |
O,O',N-Tripropanal Ganciclovir |
177216-32-9 | 5mg |
$110.00 | 2023-05-17 | ||
| TRC | T814010-10mg |
O,O',N-Tripropanal Ganciclovir |
177216-32-9 | 10mg |
$196.00 | 2023-05-17 | ||
| TRC | T814010-25mg |
O,O',N-Tripropanal Ganciclovir |
177216-32-9 | 25mg |
$431.00 | 2023-05-17 | ||
| TRC | T814010-50mg |
O,O',N-Tripropanal Ganciclovir |
177216-32-9 | 50mg |
$ 800.00 | 2023-09-05 |
O,O',N-Tripropanal Ganciclovir Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
177216-32-9 (O,O',N-Tripropanal Ganciclovir) Related Products
- 86357-14-4(N-Acetyl-di-O-acetyl Ganciclovir)
- 194159-18-7(Ganciclovir Mono-O-propionate)
- 86357-20-2(O,O'-Dipropanal Ganciclovir)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent